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Compound of Interest

Compound Name: Ferrous chloride dihydrate

CAS No.: 20049-66-5

Cat. No.: B8270115

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the magnetic susceptibility of ferrous
chloride dihydrate (FeCl₂·2H₂O). Ferrous chloride and its hydrated forms are of interest in

various fields, including as precursors for magnetic iron oxide nanoparticles and in certain

catalytic processes. Understanding the fundamental magnetic properties of these compounds

is crucial for their application and for the development of novel materials. This document

summarizes the magnetic characteristics of ferrous chloride dihydrate, details the

experimental methodologies for its analysis, and presents a model of its magnetic structure.

Core Magnetic Properties
Ferrous chloride dihydrate is a paramagnetic solid at room temperature. Upon cooling, it

undergoes a transition to an antiferromagnetic state. The magnetic behavior of this compound

is characterized by a Néel temperature (Tɴ) of approximately 23 K. Below this temperature, the

magnetic moments of the iron(II) ions align in an antiparallel fashion.
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The magnetic structure of ferrous chloride dihydrate is composed of chains of -FeCl₂- that

extend along the c-axis of its monoclinic crystal structure. Within these chains, the iron centers

are ferromagnetically coupled. However, there is a weaker antiferromagnetic coupling between

adjacent chains, resulting in the overall antiferromagnetic nature of the material at low

temperatures.

A notable characteristic of ferrous chloride dihydrate is its response to an external magnetic

field. When a magnetic field is applied along the easy magnetic axis (the 'a' axis), the material

undergoes two distinct magnetic phase transitions. At a critical field (H₁) of 39 kOe, it

transitions from an antiferromagnetic to a ferrimagnetic state. A further increase in the magnetic

field to a second critical value (H₂) of 46 kOe induces a transition to a paramagnetic (field-

aligned) state. This complex behavior is indicative of a delicate balance between the different

magnetic exchange interactions within the crystal lattice.

Quantitative Magnetic Data
While a complete, publicly available dataset of the temperature-dependent magnetic

susceptibility of ferrous chloride dihydrate is not readily found in the literature, the known

magnetic characteristics can be summarized. The following table outlines the key magnetic

parameters for this compound.

Magnetic
Parameter

Value Units Conditions

Molar Mass 162.78 g/mol

Crystal Structure Monoclinic

Magnetic Ordering Antiferromagnetic T < 23 K

Néel Temperature

(Tɴ)
23 K

Critical Field 1 (H₁) 39 kOe
Antiferromagnetic to

Ferrimagnetic

Critical Field 2 (H₂) 46 kOe
Ferrimagnetic to

Paramagnetic

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b8270115/docs?utm_src=pdf-body#unveiling-the-magnetic-behavior-of-ferrous-chloride-dihydrate-a-technical-guide
https://www.benchchem.com/product/b8270115/docs?utm_src=pdf-body#unveiling-the-magnetic-behavior-of-ferrous-chloride-dihydrate-a-technical-guide
https://www.benchchem.com/product/b8270115/docs?utm_src=pdf-body#unveiling-the-magnetic-behavior-of-ferrous-chloride-dihydrate-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8270115?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The characterization of the magnetic properties of ferrous chloride dihydrate requires

sensitive experimental techniques capable of measuring magnetic moments in response to

temperature and applied magnetic fields. Superconducting Quantum Interference Device

(SQUID) magnetometry is a primary method for such measurements.

Sample Preparation
Synthesis: Ferrous chloride dihydrate can be synthesized by the reaction of iron metal with

hydrochloric acid, followed by crystallization. The dihydrate form is specifically crystallized

from a concentrated hydrochloric acid solution.

Handling and Storage: Ferrous chloride and its hydrates are susceptible to oxidation and are

hygroscopic. All handling and storage of the sample should be performed in an inert

atmosphere, such as a glovebox, to prevent degradation.

Sample Mounting: For magnetic measurements, a small, known mass of the powdered or

single-crystal sample is encapsulated in a sample holder, such as a gelatin capsule or a

straw, which has a known, minimal magnetic background signal.

SQUID Magnetometry Measurement
A SQUID magnetometer operates by detecting the small magnetic flux produced by a sample

as it moves through a set of superconducting detection coils.

Installation: The encapsulated sample is mounted in the sample holder of the SQUID

magnetometer.

Temperature-Dependent Measurement (M vs. T):

The sample is cooled to the lowest desired temperature (e.g., 2 K) in the absence of an

external magnetic field (zero-field-cooled, ZFC).

A small DC magnetic field (e.g., 100 Oe) is applied.

The magnetic moment of the sample is measured as the temperature is slowly increased

to a temperature above the magnetic ordering temperature (e.g., 300 K).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b8270115/docs?utm_src=pdf-body#unveiling-the-magnetic-behavior-of-ferrous-chloride-dihydrate-a-technical-guide
https://www.benchchem.com/product/b8270115/docs?utm_src=pdf-body#unveiling-the-magnetic-behavior-of-ferrous-chloride-dihydrate-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8270115?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The sample is then cooled back down in the presence of the same magnetic field (field-

cooled, FC), and the magnetic moment is measured again during the cooling process. The

difference between the ZFC and FC curves can provide information about magnetic

ordering and spin-glass-like behavior.

Field-Dependent Measurement (M vs. H):

The sample is brought to a specific temperature of interest (e.g., below the Néel

temperature to probe the ordered state).

The external magnetic field is swept from a large positive value to a large negative value

and back, while the magnetic moment is recorded at each field step. This measurement

reveals information about magnetic saturation, coercivity, and, in the case of ferrous
chloride dihydrate, the field-induced phase transitions.

Visualizing Magnetic Behavior
The complex magnetic behavior of ferrous chloride dihydrate can be visualized through

diagrams that illustrate the relationships between its magnetic states and the influence of

external factors.

Antiferromagnetic State
(T < 23 K, H < 39 kOe)

Ferrimagnetic State
(T < 23 K, 39 kOe < H < 46 kOe)

 H = 39 kOe Paramagnetic State
(T > 23 K or H > 46 kOe)

 H = 46 kOe 

Click to download full resolution via product page

Magnetic phase transitions in FeCl₂·2H₂O as a function of an applied magnetic field.

To explain the observed magnetic phase transitions, a six-sublattice model has been proposed.

This model considers the arrangement of the magnetic moments (spins) of the Fe²⁺ ions within

the crystal lattice. In the antiferromagnetic ground state, the spins are arranged in an

antiparallel fashion. As the external magnetic field is applied, it can cause some of the spins to

flip, leading to a net magnetic moment in the ferrimagnetic phase, before all spins align with the

field in the paramagnetic phase.

Conceptual representation of the six-sublattice model for magnetic states.
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Conclusion
Ferrous chloride dihydrate exhibits a rich magnetic behavior, transitioning from a

paramagnetic to an antiferromagnetic state at 23 K and displaying subsequent field-induced

transitions to ferrimagnetic and paramagnetic phases. This complex magnetic landscape is

governed by the interplay of ferromagnetic intrachain and antiferromagnetic interchain

interactions. While a comprehensive quantitative dataset for its magnetic susceptibility as a

function of temperature is not readily available in the public domain, the established magnetic

phase diagram and the theoretical models provide a solid framework for understanding its

properties. Further research to fully map out the temperature and field-dependent magnetic

susceptibility would be highly valuable for the scientific and industrial communities that utilize

this compound.

To cite this document: BenchChem. [Unveiling the Magnetic Behavior of Ferrous Chloride
Dihydrate: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8270115/docs#unveiling-the-magnetic-behavior-of-
ferrous-chloride-dihydrate-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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